molecular formula C13H12N2O2 B8623097 Methyl 3-(5-methylpyrimidin-2-yl)benzoate

Methyl 3-(5-methylpyrimidin-2-yl)benzoate

Cat. No.: B8623097
M. Wt: 228.25 g/mol
InChI Key: JFNFEDGNAHPKGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(5-methylpyrimidin-2-yl)benzoate is a useful research compound. Its molecular formula is C13H12N2O2 and its molecular weight is 228.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12N2O2

Molecular Weight

228.25 g/mol

IUPAC Name

methyl 3-(5-methylpyrimidin-2-yl)benzoate

InChI

InChI=1S/C13H12N2O2/c1-9-7-14-12(15-8-9)10-4-3-5-11(6-10)13(16)17-2/h3-8H,1-2H3

InChI Key

JFNFEDGNAHPKGL-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(N=C1)C2=CC(=CC=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.41 g (10 mmol) of methyl 3-carbamimidoylbenzoate acetate are suspended in 40 ml of methanol, 1.31 ml (11 mmol) of 3-ethoxymethacrolein and 2.04 ml of 30% sodium methoxide in methanol are added, and the mixture is stirred at 50° C. for 15 h. The reaction mixture is evaporated to dryness, and 100 ml of water are added. The precipitate formed is filtered off with suction and dried in vacuo. The crude product is reacted further without further purification; product: 1.65 g; ESI: 229 (M+H).
Quantity
2.41 g
Type
reactant
Reaction Step One
Quantity
1.31 mL
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
2.04 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Three

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